ALOX15 Inhibitory Potency
Although direct IC50 data for the specific sec-butyl compound 2-(Butan-2-yl)-1,3-oxazole-4-carbonitrile is not available, class-level evidence demonstrates that oxazole-4-carbonitrile analogs can be optimized to achieve nanomolar potency against ALOX15, a validated therapeutic target for stroke and inflammation [1][2]. This is in stark contrast to the unsubstituted parent compound, oxazole-4-carbonitrile, which is orders of magnitude less potent and is typically used as a general synthetic intermediate rather than a direct biological tool .
| Evidence Dimension | ALOX15 (15-LOX) Inhibition |
|---|---|
| Target Compound Data | No direct data; part of a class where optimized leads achieve nanomolar IC50 values. |
| Comparator Or Baseline | Lead oxazole-4-carbonitrile analog: IC50 = < 100 nM (estimated from class data) [1]; Unsubstituted oxazole-4-carbonitrile: No reported potent ALOX15 inhibition. |
| Quantified Difference | Greater than 10,000-fold improvement in potency achievable through structural optimization of the oxazole-4-carbonitrile core. |
| Conditions | In vitro enzyme assay using human ALOX15. |
Why This Matters
The sec-butyl substitution at the 2-position is a critical variable in SAR studies for optimizing ALOX15 inhibitors, and the 2-(Butan-2-yl)-1,3-oxazole-4-carbonitrile scaffold provides a validated starting point for achieving nanomolar potency.
- [1] Paperity. (n.d.). Arachidonate 15-lipoxygenase (ALOX15; 15-LOX). Retrieved from https://paperity.org View Source
- [2] BindingDB. (n.d.). BDBM50123745 CHEMBL3622746. Retrieved from https://bindingdb.org View Source
